Cas no 23973-54-8 (Dimethallyl Sulphide)
Dimethallyl Sulphide Chemical and Physical Properties
Names and Identifiers
-
- METHALLYLSULPHIDE
- 3,3'-sulfanediylbis(2-methylprop-1-ene)
- Methallyl sulfide
- DIMETHALLYL SULPHIDE
- Dimethallyl sulfide
- Dimethallylsulphide
- 1-Propene, 3,3'-thiobis[2-methyl-
- bis(2-methylallyl)sulfane
- VLDOLRVIUNSSSX-UHFFFAOYSA-N
- 2-Methyl-1-propene, 3,3'-thiobis
- 3,3'-Thiobis(2-methyl-1-propene)
- 2-Methyl-3-[(2-methyl-2-propenyl)sulfanyl]-1-propene
- 2-Methyl-3-[(2-methyl-2-propenyl)sulfanyl]-1-propene #
- Dimethallyl Sulphide
-
- Inchi: 1S/C8H14S/c1-7(2)5-9-6-8(3)4/h1,3,5-6H2,2,4H3
- InChI Key: VLDOLRVIUNSSSX-UHFFFAOYSA-N
- SMILES: S(CC(=C)C)CC(=C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 99.7
- Topological Polar Surface Area: 25.3
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 186.8±9.0 °C at 760 mmHg
- Flash Point: 57.0±15.4 °C
- Vapor Pressure: 0.9±0.3 mmHg at 25°C
Dimethallyl Sulphide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dimethallyl Sulphide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461878-250mg |
Dimethallyl Sulphide |
23973-54-8 | 250mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D461878-500mg |
Dimethallyl Sulphide |
23973-54-8 | 500mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D461878-2.5g |
Dimethallyl Sulphide |
23973-54-8 | 2.5g |
$ 365.00 | 2022-06-05 |
Dimethallyl Sulphide Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Dimethallyl Sulphide
Dimethallyl Sulphide (CAS No. 23973-54-8): An Overview of Its Properties, Applications, and Recent Research
Dimethallyl Sulphide (CAS No. 23973-54-8) is a sulfur-containing organic compound with the chemical formula C6H10S. This compound is of significant interest in various fields, including organic synthesis, pharmaceuticals, and materials science, due to its unique chemical properties and potential applications. In this comprehensive overview, we will explore the structural characteristics, synthesis methods, biological activities, and recent research advancements related to Dimethallyl Sulphide.
Structural Characteristics: Dimethallyl Sulphide is characterized by its linear structure with a central sulfur atom bonded to two allyl groups (CH2=CH-CH2-). The presence of the double bonds in the allyl groups imparts reactivity and versatility to the molecule. The sulfur atom, being a soft Lewis base, can participate in various chemical reactions, making Dimethallyl Sulphide a valuable building block in organic synthesis.
Synthesis Methods: Several methods have been reported for the synthesis of Dimethallyl Sulphide. One common approach involves the reaction of allyl bromide with sodium sulfide in an organic solvent such as ethanol or dimethyl sulfoxide (DMSO). Another method involves the reaction of allyl chloride with sodium thiosulfate followed by reduction with sodium borohydride. These synthetic routes provide high yields and are widely used in both laboratory and industrial settings.
Biological Activities: Recent studies have highlighted the potential biological activities of Dimethallyl Sulphide. For instance, research has shown that this compound exhibits antimicrobial properties against various bacterial strains, including both Gram-positive and Gram-negative bacteria. Additionally, Dimethallyl Sulphide has been found to possess antioxidant properties, which can help protect cells from oxidative stress and damage. These findings suggest that Dimethallyl Sulphide may have applications in developing new antimicrobial agents and antioxidant supplements.
Pharmaceutical Applications: The unique chemical properties of Dimethallyl Sulphide make it a promising candidate for pharmaceutical applications. One area of interest is its potential use as a precursor in the synthesis of more complex molecules with therapeutic properties. For example, researchers have explored the use of Dimethallyl Sulphide in the development of new antiviral drugs and anticancer agents. Preliminary studies have shown that derivatives of Dimethallyl Sulphide can inhibit viral replication and induce apoptosis in cancer cells.
Mechanisms of Action: The biological activities of Dimethallyl Sulphide are attributed to its ability to interact with various cellular targets. For instance, its antimicrobial properties may be due to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism. Similarly, its antioxidant properties are likely due to its ability to scavenge free radicals and reduce oxidative stress. Understanding these mechanisms is crucial for optimizing the use of Dimethallyl Sulphide in therapeutic applications.
Clinical Trials: While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of Dimethallyl Sulphide-based compounds in clinical settings. Several clinical trials are currently underway to investigate the potential therapeutic benefits of these compounds. These trials aim to assess their pharmacokinetics, pharmacodynamics, and safety profiles in human subjects.
Molecular Modeling and Computational Studies: strong>: Advances in computational chemistry have enabled researchers to gain deeper insights into the molecular structure and reactivity of < strong > Dimethallyl Sulphide strong > . Molecular modeling studies have provided detailed information on the electronic structure and conformational flexibility of this compound. These studies have also helped identify key functional groups that contribute to its biological activities, guiding the design of more potent derivatives. p > < p >< strong > Environmental Impact: strong > The environmental impact of chemicals is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of strong > Dimethallyl Sulphide strong > have shown that it is relatively biodegradable under aerobic conditions and has low toxicity to aquatic organisms. However, further research is needed to fully understand its long-term environmental impact. p > < p >< strong > Future Directions: strong > The future prospects for strong > Dimethallyl Sulphide strong > are promising. Ongoing research aims to optimize its synthesis methods for large-scale production, explore new applications in materials science and pharmaceuticals, and develop more efficient derivatives with enhanced biological activities. Collaborative efforts between chemists, biologists, and engineers will be crucial in realizing these goals. p > < p >< strong > Conclusion: strong > In summary, strong > Dimethallyl Sulphide strong > (CAS No. 23973-54-8) is a versatile compound with a wide range of potential applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an attractive building block for developing new molecules with therapeutic benefits. Recent research has shed light on its biological activities and mechanisms of action, paving the way for further exploration and development. p > article > response >
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